Cas no 10372-90-4 (2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide)

• Product Name: 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide
• CAS No: 10372-90-4
• MF: C₈H₉ClN₂O₄S
• MW: 264.686059713364
• CID: 1138522
• PubChem ID: 20105580
• Update Time: 2025-10-29

2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-n,n-dimethyl-5-nitrobenzenesulfonamide
• SureCN5169514
• CTK0G6831
• MolPort-003-676-179
• ZINC27588246
• AKOS003674638
• KB-113345
• 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide
• Benzenesulfonamide, 2-chloro-N,N-dimethyl-5-nitro-
• SureCN5169514; CTK0G6831; MolPort-003-676-179; ZINC27588246; AKOS003674638; KB-113345; 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide; Benzenesulfonamide, 2-chloro-N,N-dimethyl-5-nitro-;
• AT13542
• CS-0208253
• EN300-1663245
• 10372-90-4
• N,N-dimethyl-2-chloro-5-nitrobenzenesulfonamide
• OYTKZYRZJKFNSZ-UHFFFAOYSA-N
• DTXSID80602541
• SCHEMBL5169514
• BS-33968

• Inchi： 1S/C8H9ClN2O4S/c1-10(2)16(14,15)8-5-6(11(12)13)3-4-7(8)9/h3-5H,1-2H3
• InChI Key： OYTKZYRZJKFNSZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(N(C)C)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.99727
• Monoisotopic Mass: 263.9971556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 80.52
• LogP: 3.10250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide

Comprehensive Guide to 2-Chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide (CAS No. 10372-90-4): Properties, Applications, and Market Insights

2-Chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide (CAS No. 10372-90-4) is a specialized sulfonamide derivative with a unique combination of functional groups, including a chloro, nitro, and dimethylamino moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. As researchers increasingly focus on nitroaromatic compounds and sulfonamide chemistry, understanding this molecule's properties and potential becomes crucial for industrial and academic stakeholders.

The molecular structure of 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide features a benzene ring substituted with three distinct functional groups. The chloro group at position 2 contributes to the compound's electron-withdrawing characteristics, while the nitro group at position 5 enhances its reactivity in various chemical transformations. The N,N-dimethylsulfonamide moiety provides both steric bulk and polar character, making this compound particularly interesting for drug discovery applications. Recent studies in medicinal chemistry journals have highlighted similar sulfonamide structures as promising scaffolds for developing new enzyme inhibitors.

In the pharmaceutical industry, CAS 10372-90-4 serves as a valuable building block for synthesizing more complex molecules. The presence of multiple reactive sites allows for sequential modifications, making it attractive for combinatorial chemistry approaches. With the growing demand for targeted therapies and small molecule drugs, compounds like 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide are becoming increasingly important in drug development pipelines. Pharmaceutical researchers frequently search for information about nitrobenzene derivatives and sulfonamide synthesis, reflecting the compound's relevance in current research trends.

The agrochemical sector also utilizes 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide as a precursor for developing novel crop protection agents. Its structural features are particularly valuable for creating herbicidal compounds and pesticide intermediates. As the agricultural industry faces increasing pressure to develop environmentally friendly solutions with higher specificity, the demand for specialized intermediates like this compound continues to grow. Many formulators search for chloronitrobenzene derivatives and sulfonamide-based agrochemicals when developing new formulations.

From a material science perspective, CAS 10372-90-4 has shown potential in creating advanced polymeric materials with specific electronic properties. The combination of electron-withdrawing groups makes it interesting for developing conductive polymers and organic semiconductors. Researchers working on organic electronics frequently investigate similar nitroaromatic compounds for their unique electronic characteristics, making this area a growing application field for 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide.

The synthesis of 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide typically involves the sulfonylation of appropriately substituted chloronitrobenzene derivatives with dimethylsulfamoyl chloride. Recent advances in green chemistry have led to improved synthetic routes with better atom economy and reduced environmental impact. Process chemists often search for optimization strategies regarding nitroaromatic synthesis and sulfonamide formation, reflecting ongoing interest in improving production methods for compounds like this.

Market analysis indicates steady growth in demand for specialty chemical intermediates like 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide. The compound's price and availability fluctuate based on raw material costs and regional production capacities. Purchasing managers frequently search for CAS 10372-90-4 suppliers and bulk pricing information, highlighting the commercial importance of this chemical. Quality specifications typically require high purity levels (>98%) with strict control of impurity profiles, especially for pharmaceutical applications.

Safety considerations for handling 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide include standard precautions for nitroaromatic compounds. Proper personal protective equipment (PPE) should be used when working with this material, including gloves and eye protection. While not classified as extremely hazardous, its material safety data sheet (MSDS) recommends avoidance of inhalation and direct skin contact. Environmental scientists studying chemical persistence and biodegradation patterns have investigated similar sulfonamide structures to understand their ecological impact.

Future research directions for CAS 10372-90-4 may explore its potential in catalysis and coordination chemistry. The compound's ability to act as a ligand for transition metals could open new applications in homogeneous catalysis. Additionally, its photophysical properties warrant investigation for potential use in optical materials or sensing applications. These emerging applications align with current scientific interests in functional materials and smart chemicals, making 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide a compound to watch in coming years.

For researchers and industry professionals seeking detailed technical information about 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide, numerous resources are available. Scientific literature contains extensive data on its spectroscopic properties, including NMR and mass spectra patterns. Computational chemists have modeled its electronic structure and reactivity parameters, providing valuable insights for further applications. The compound's crystallographic data, when available, offers additional structural information valuable for molecular design purposes.

In conclusion, 2-chloro-N,N-dimethyl-5-nitrobenzene-1-sulfonamide (CAS No. 10372-90-4) represents a versatile and valuable chemical intermediate with growing importance across multiple industries. Its unique combination of functional groups enables diverse applications in pharmaceutical development, agrochemical innovation, and advanced materials. As research continues to uncover new potential uses for this compound, its commercial and scientific significance will likely increase, making it a noteworthy subject for professionals in specialty chemicals and applied chemistry fields.